Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

calcium adipate thermal degradation issues

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S599364

Thermal Properties & Experimental Data

CAS No.: 7486-40-0

Compound Focus: Calcium adipate
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The following table summarizes the key thermal stability information available from the search results.

Compound

Reported Thermal
Stability /
Decomposition

Key Analysis
Method

Context & Notes

Calcium Adipate
Monohydrate
(Ca(CeHs04)-H20)

Calcium-Adipate
Frameworks
(GWMOF-7 &
GWMOF-8)

Adipic Acid (a

potential degradation

product)

Stable up to 103 °C;
degradation occurs in
multiple steps between
103 °C and 505 °C [1].

Undergo a solid-state
transformation upon
heating [2].

LCso for fish (Pimephales
promelas) is 97 mglL [3].

Thermogravimetric
Analysis (TGA)

TGA, Single-
crystal/Powder XRD

Toxicity Bioassay

Single crystals were
grown using a single gel
diffusion technique [1].

Transformation leads to
a denser 3D framework
structure [2].

Identified as a toxic
degradation product of
certain biodegradable
plastics (e.g., PBAT) [3].
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Experimental Protocols for Characterization

Based on the research, here are detailed methodologies for key experiments used to study calcium adipate

and its thermal behavior.

Single Crystal Growth via Gel Diffusion [1]

This protocol is for growing high-quality single crystals suitable for definitive structural analysis.

e Materials: Sodium metasilicate (for gel preparation), adipic acid, calcium chloride, distilled water, test

tubes.

e Procedure:

[e]

Prepare a silica gel in a test tube using sodium metasilicate solution, adjusted to a specific
density and pH.

Once the gel is set, carefully pour an aqueous solution of adipic acid over the gel surface.
Gently add an aqueous solution of calcium chloride on top of the adipic acid solution.

Allow the test tube to stand undisturbed. lons (Ca?* and adipate) diffuse slowly through the gel,
leading to the nucleation and growth of single crystals over time (days to weeks).

Harvest the well-formed crystals for analysis.

Comprehensive Thermal and Spectroscopic Analysis [1]

This workflow details how to correlate thermal events with structural changes, which is crucial for

troubleshooting degradation issues.
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Start with synthesized
Calcium Adipate sample

thermogravimetric Analysis (TGAD

Identifies key
emperature points

Differential Scanning
Calorimetry (DSC)

Heat sample to
identified temperatures

Characterize structural
changes at each stage

(Powder X-ray Diffraction (PXRD))

Correlate Data &
Identify Phases

Click to download full resolution via product page

e Thermogravimetric Analysis (TGA): Heat a small, precisely weighed sample (e.g., 5-10 mg) from
room temperature to over 500 °C in a controlled atmosphere (e.g., N2). The resulting plot of weight
loss versus temperature reveals the thermal stability and decomposition steps [1].

¢ Differential Scanning Calorimetry (DSC): Subject a sample to a similar heating cycle. DSC
measures heat flow, identifying endothermic (e.g., melting, dehydration) and exothermic (e.g.,
crystallization, oxidative degradation) events that may not involve weight loss [4].

¢ In-situ/Ex-situ Spectroscopic Analysis (FTIR/Raman): Record FTIR or Raman spectra of the
sample after heating it to the specific temperatures identified by TGA/DSC. Compare the spectra
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to track the disappearance of functional groups (e.g., O-H from water, C=0 from carboxylate) and the
formation of new species, providing a molecular-level view of the degradation pathway [1].

e Powder X-ray Diffraction (PXRD): After heating the sample to critical temperatures, perform PXRD.
Changes in the diffraction pattern indicate solid-state phase transformations, loss of crystallinity, or
formation of new crystalline decomposition products [1] [2].

Frequently Asked Questions (FAQSs)

Q1: My calcium adipate sample changes color upon heating. What does this indicate? While not
explicitly mentioned in the sources, a color change often suggests oxidation or the formation of carbonized
products due to thermal decomposition. It is recommended to perform TGA to determine the onset

temperature of this event and use elemental analysis to confirm carbonization.

Q2: What are the expected degradation products of calcium adipate? The research confirms that
dehydration is the first step. Further heating leads to the breakdown of the adipate anion. One study identifies
adipic acid as a key organic product from the degradation of polymers containing adipate units (like PBAT)

[3]. The final residue at high temperatures (e.g., >505 °C) is expected to be calcium oxide (CaO) [1].

Q3: How does the presence of water affect the thermal degradation process? The crystal structure of
calcium adipate monohydrate includes coordinated water molecules [1] [2]. The loss of this water is the
initial degradation step, which can alter the crystal structure and potentially initiate further decomposition.

The thermal stability is therefore intrinsically linked to its hydrated state.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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